Cas no 18151-85-4 (2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester)

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester structure
18151-85-4 structure
Product Name:2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester
CAS No:18151-85-4
MF:C12H26O3Si2
MW:274.504045963287
CID:156958
PubChem ID:87476
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester
    • 3-[dimethyl(trimethylsilyloxy)silyl]propyl 2-methylprop-2-enoate
    • 3-METHACRYLOXYPROPYLPENTAMETHYLDISILOXANE
    • 3-METHACRYLOXYPROPYLPENTAMETHYLDISILOXANE(INHIBITED WITH MEHQ)
    • (3-Methacryloyloxypropyl)pentamethyldisiloxane
    • <1-(2-methylpropenoyloxy)propyl>pentamethyldisiloxane
    • 3-(Pentamethyldisiloxanyl)propyl methacrylate
    • EINECS 242-037-7
    • NS00054046
    • 2-Propenoic acid, 2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester
    • methacryloxypropylpentamethyldisiloxane
    • (3-Methacryloxypropyl)pentamethyldisiloxane
    • 18151-85-4
    • SCHEMBL35511
    • MFCD00053687
    • 3-(1,1,3,3,3-pentamethyldisiloxanyl)propyl methacrylate
    • [3-(methacryloxy)propyl]pentamethyldisiloxane
    • DTXSID5066322
    • 2-Propenoic acid, 2-methyl-, 3-(pentamethyldisiloxanyl)propyl ester
    • G86041
    • NWBTXZPDTSKZJU-UHFFFAOYSA-N
    • MDL： MFCD00053687
    • Inchi： 1S/C12H26O3Si2/c1-11(2)12(13)14-9-8-10-17(6,7)15-16(3,4)5/h1,8-10H2,2-7H3
    • InChI Key： NWBTXZPDTSKZJU-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(CCCOC(C(=C)C)=O)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 274.14200
  • Monoisotopic Mass: 274.14204776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.901
  • Boiling Point: 120 °C
  • Flash Point: 110°C
  • Refractive Index: 1.4340
  • PSA: 35.53000
  • LogP: 3.55240

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Security Information

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Customs Data

  • HS CODE：2916140000
  • Customs Data：

    China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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3-Methacryloxypropylpentamethyldisiloxane(inhibited with MEHQ)
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 ￡93.00 2022-02-28
Fluorochem
S10675-50g
3-Methacryloxypropylpentamethyldisiloxane(inhibited with MEHQ)
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2-Propenoic acid,2-methyl-, 3-(1,1,3,3,3-pentamethyl-1-disiloxanyl)propyl ester Related Literature

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